Cas no 87898-62-2 (N,N,N',N'-tetrabenzylpropanediamide)

• Product Name: N,N,N',N'-tetrabenzylpropanediamide
• CAS No: 87898-62-2
• MF: C₃₁H₃₀N₂O₂
• MW: 462.582108020782
• CID: 869939
• PubChem ID: 2384529
• Update Time: 2025-07-22

N,N,N',N'-tetrabenzylpropanediamide Chemical and Physical Properties

Names and Identifiers

• N,N,N'',N''-tetrabenzylpropanediamide
• N,N,N'',N''-TETRABENZYL-MALONAMIDE
• N,N,N',N'-TETRABENZYL-MALONAMIDE
• N,N,N',N'-tetrabenzylpropanediamide
• N1,N1,N3,N3-Tetrabenzylmalonamide
• CS-0219465
• 87898-62-2
• Z56886525
• DTXSID30368367
• EN300-04102
• AKOS008029140
• SCHEMBL1128948

• MDL： MFCD03964664
• Inchi： 1S/C31H30N2O2/c34-30(32(22-26-13-5-1-6-14-26)23-27-15-7-2-8-16-27)21-31(35)33(24-28-17-9-3-10-18-28)25-29-19-11-4-12-20-29/h1-20H,21-25H2
• InChI Key： HFKGPCMRODOLRM-UHFFFAOYSA-N
• SMILES： O=C(CC(N(CC1C=CC=CC=1)CC1C=CC=CC=1)=O)N(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 462.230728204g/mol
• Monoisotopic Mass: 462.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 40.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on N,N,N',N'-tetrabenzylpropanediamide

Exploring N,N,N',N'-Tetrabenzylpropanediamide (CAS 87898-62-2): Properties, Applications, and Innovations

N,N,N',N'-Tetrabenzylpropanediamide (CAS 87898-62-2) is a specialized organic compound with a unique molecular structure, featuring four benzyl groups attached to a propanediamide backbone. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceutical intermediates, material science, and catalysis. Its high stability and functional group diversity make it a valuable building block in synthetic chemistry, particularly in the design of advanced polymers and drug delivery systems.

One of the most frequently asked questions about N,N,N',N'-Tetrabenzylpropanediamide is its role in green chemistry. With the growing demand for sustainable synthesis methods, researchers are exploring how this compound can be utilized in eco-friendly catalytic processes. Its ability to act as a ligand or precursor in metal-organic frameworks (MOFs) has opened new avenues for carbon capture and renewable energy storage, aligning with global trends toward climate-neutral technologies.

In the pharmaceutical industry, N,N,N',N'-Tetrabenzylpropanediamide is often discussed in the context of peptide mimetics and small-molecule drug development. Its benzyl-protected amide groups provide a strategic advantage in multi-step organic synthesis, enabling the creation of complex molecules with enhanced bioavailability. Recent studies have highlighted its potential in targeted cancer therapies, where its structural flexibility allows for precise modifications to improve drug efficacy and reduce side effects.

From a material science perspective, this compound is gaining traction as a cross-linking agent for high-performance resins and coatings. Its thermal stability and resistance to degradation make it ideal for applications in aerospace composites and electronic encapsulation. Additionally, its compatibility with 3D printing technologies has sparked interest in additive manufacturing, where it contributes to the development of lightweight yet durable materials.

For researchers and industry professionals, understanding the synthetic pathways of N,N,N',N'-Tetrabenzylpropanediamide is critical. Common queries include optimization of reaction yields and purification techniques. Advances in microwave-assisted synthesis and flow chemistry have significantly improved the efficiency of its production, reducing both time and cost while maintaining high purity standards.

In conclusion, N,N,N',N'-Tetrabenzylpropanediamide (CAS 87898-62-2) represents a multifaceted compound with broad implications across healthcare, sustainability, and advanced materials. As research continues to uncover its potential, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and industry.